Cas no 2229582-92-5 (3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 2229582-92-5
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5894548
• PubChem ID: 165753616
• Update Time: 2025-10-18

3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• 2229582-92-5
• EN300-1878148

• Inchi： 1S/C11H12N4O2/c12-9(6-11(16)17)10-7-15(14-13-10)8-4-2-1-3-5-8/h1-5,7,9H,6,12H2,(H,16,17)
• InChI Key： BJKRHTNLFOHYSJ-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CN(C2C=CC=CC=2)N=N1)N)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 94Ų

Additional information on 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid

Introduction to 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 2229582-92-5)

3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid, identified by its CAS number 2229582-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. Its unique structural features, particularly the presence of an amino group and a phenyl-substituted triazole ring, contribute to its potential as a building block for drug discovery and therapeutic applications.

The molecular structure of 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid consists of a propanoic acid backbone modified with an amino substituent at the third carbon position and a 1H-1,2,3-triazole ring attached to the same carbon. The triazole ring is further substituted with a phenyl group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interactions with biological targets. The combination of these structural elements suggests that this compound may exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and potentially anticancer activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for medicinal applications. The triazole moiety, in particular, has been extensively studied due to its versatility in drug design. Triazoles are known for their ability to form stable complexes with various biological targets, making them valuable scaffolds for drug discovery. The phenyl group in 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid further enhances its potential by introducing additional electronic and steric influences that can modulate binding affinity and selectivity.

Current research in the field of pharmaceutical chemistry has highlighted the importance of structure-based drug design. Computational methods and high-throughput screening have been employed to identify compounds with promising biological activity. 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid has been investigated using these approaches to evaluate its potential as an inhibitor or modulator of key enzymes and receptors involved in various diseases. Preliminary studies suggest that this compound may interact with targets such as kinases and proteases, which are implicated in cancer progression and inflammatory responses.

The synthesis of 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves the introduction of the amino group and the triazole ring at specific positions on the propanoic acid backbone. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations. The successful synthesis of this compound underscores the growing capability in constructing complex molecular architectures for pharmaceutical applications.

The biological evaluation of 3-amino-3-(1-phenyl-H-dihydrotriazol-buta-noic acid) has revealed several interesting findings. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain enzymes associated with metabolic pathways relevant to human health. For instance, it has shown potential as an inhibitor of monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. Additionally, preliminary data suggest that it may interact with cyclooxygenase (COX), an enzyme central to inflammation pathways.

One of the most compelling aspects of CAS No 2229582 92 5 is its structural versatility. The presence of both an amino group and a carboxylic acid group allows for further functionalization through derivatization strategies such as amide bond formation or esterification. This flexibility makes it a valuable intermediate in the synthesis of more complex molecules designed for specific therapeutic targets. Researchers have explored various derivatives to optimize pharmacological properties while maintaining bioactivity.

The role of computational modeling in understanding the interactions between CAS No 2229582 92 5 and biological targets cannot be overstated. Molecular docking studies have been conducted to predict binding modes and affinities with high accuracy using sophisticated software tools like AutoDock Vina or Schrödinger Suite. These studies provide insights into how structural modifications can enhance binding efficacy while minimizing off-target effects—a critical consideration in drug development.

Recent advancements in analytical chemistry have enabled more precise characterization of CAS No 2229582 92 5 derivatives through techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods are essential for confirming molecular structure before proceeding with biological testing. High-resolution NMR spectroscopy has provided detailed information about proton environments within different functional groups present in this compound series.

The impact on drug discovery efforts underscores why compounds like CAS No 2229582 92 5 continue to be studied extensively by academic institutions worldwide alongside major pharmaceutical companies seeking innovative therapeutics for unmet medical needs—particularly those related but not limited too neurodegenerative disorders where modulation might offer significant clinical benefits without excessive side effects when used appropriately under clinical supervision